Cas no 169376-33-4 (1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]-)
169376-33-4 structure
Product Name:1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]-
CAS No:169376-33-4
MF:C18H15N3O4
MW:337.329404115677
CID:1350458
Update Time:2024-08-17
1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]-
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- Inchi: 1S/C18H15N3O4/c22-20(23)17-7-1-13(2-8-17)11-15-5-6-16(19-15)12-14-3-9-18(10-4-14)21(24)25/h1-10,19H,11-12H2
- InChI Key: DTKPXDUZYKFNSE-UHFFFAOYSA-N
- SMILES: N1C(CC2=CC=C([N+]([O-])=O)C=C2)=CC=C1CC1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 337.10635
Experimental Properties
- Density: 1.348±0.06 g/cm3(Predicted)
- Boiling Point: 558.0±45.0 °C(Predicted)
- PSA: 102.07
- pka: 17.12±0.50(Predicted)
1H-Pyrrole, 2,5-bis[(4-nitrophenyl)methyl]- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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